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Document ID: TGS-AMPM-20251228 Version: 1.0 Prepared for: Researchers, Scientists, and

Drug Development Professionals

Disclaimer
This document is intended as a technical guide for trained professionals in research and

development environments. The information provided is compiled from publicly available safety

data sheets and chemical databases. It is not exhaustive and should be supplemented with a

thorough internal risk assessment and consultation with your institution's Environmental Health

and Safety (EHS) department before handling this chemical.

Chemical Identification
(2-Amino-3-methylphenyl)methanol is an organic building block used in chemical synthesis.

It is crucial to note that while the IUPAC name specified in the topic is (2-Amino-3-
methylphenyl)methanol, it is most commonly indexed and sold under the name (3-Amino-2-

methylphenyl)methanol or 3-Amino-2-methylbenzyl alcohol.[1][2] All data herein corresponds to

this commonly identified substance.
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Identifier Value

Common Name (3-Amino-2-methylphenyl)methanol[1]

Synonyms
3-Amino-2-methylbenzyl alcohol,

Benzenemethanol, 3-amino-2-methyl-[1]

CAS Number 83647-42-1[1][2]

Molecular Formula C₈H₁₁NO[1][2]

Molecular Weight 137.18 g/mol [1][2]

Structure

Hazard Identification and GHS Classification
The compound is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are associated with irritation and acute toxicity.[1][3] All personnel must be fully

aware of these hazards before handling.

GHS Summary Table[1][3]

Category GHS Classification Pictogram Signal Word

Acute Toxicity, Oral
Category 4 (H302:

Harmful if swallowed)
alt text Warning

Skin

Corrosion/Irritation

Category 2 (H315:

Causes skin irritation)

Serious Eye

Damage/Irritation

Category 2 (H319:

Causes serious eye

irritation)

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 (H335:

May cause respiratory

irritation)

Hazard Statements (H-phrases):
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H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3]

Precautionary Statements (P-phrases): A comprehensive list of precautionary statements is

provided in the operational protocols section. Key precautions include avoiding breathing dust,

washing skin thoroughly after handling, and using only in well-ventilated areas.[4]

First-Aid Measures
Immediate and appropriate first-aid is critical in the event of exposure.[4]

Exposure Route First-Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Call a

POISON CENTER or doctor if you feel unwell.

[4]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with plenty of soap and water for at

least 15 minutes. If skin irritation persists, get

medical advice/attention.[4]

Eye Contact

Rinse cautiously with water for several minutes,

also under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]

Ingestion

Call a POISON CENTER or doctor if you feel

unwell. Rinse mouth. Clean mouth with water

and drink plenty of water afterwards. Do NOT

induce vomiting.[3][4]
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Handling, Storage, and Personal Protective
Equipment (PPE)
Safe Handling Protocols
Adherence to strict handling protocols is mandatory to minimize exposure risk.

Engineering Controls: Work should be performed in a well-ventilated area, preferably within a

certified chemical fume hood.[4] Ensure that eyewash stations and safety showers are close

to the workstation location.[4]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Do not

eat, drink, or smoke when using this product.[4]

Procedural Precautions: Avoid contact with skin, eyes, and clothing.[3] Avoid breathing dust

or creating dust formations.[3][4] Keep the product and empty containers away from heat

and sources of ignition.[4]

Storage Conditions
Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4]

The compound is noted to be air-sensitive; store under an inert atmosphere (e.g., nitrogen or

argon).[3]

Incompatible Materials: Strong oxidizing agents.[3][4]

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification

Eye/Face Protection
Wear safety glasses with side-shields or

chemical safety goggles.[4]

Hand Protection
Wear chemical-resistant gloves (e.g., nitrile

rubber).[4]

Skin & Body Protection
Wear a protective lab coat. Ensure clothing fully

covers skin.[4]

Respiratory Protection
If dust is generated or ventilation is inadequate,

use a NIOSH-approved respirator.[4]

Accidental Release and Disposal
Accidental Release Measures

Personal Precautions: Use full personal protective equipment (PPE).[5] Evacuate personnel

to safe areas. Ensure adequate ventilation.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. The product

should not be released into the environment.[3]

Cleanup Protocol: Sweep up and shovel the material into a suitable container for disposal.[4]

Avoid raising dust.[4]

Disposal Considerations
Dispose of contaminated waste in accordance with local, state, and federal regulations.[4]

Waste should be collected in approved, labeled hazardous waste containers.[4]

Experimental and Operational Protocols
Detailed toxicological experimental protocols are not available in public safety documents. The

following section outlines standard operating procedures (SOPs) for the safe handling and use

of this chemical in a laboratory setting, derived from its GHS precautionary statements.[4]

SOP: Weighing and Transferring (Solid Form)
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Preparation: Don all required PPE (lab coat, nitrile gloves, safety goggles). Ensure the

chemical fume hood is operational.

Procedure:

P261: Avoid breathing dust.[3] Perform all operations inside the fume hood.

P264: Wash hands thoroughly after handling.[5]

Carefully open the container. Use a clean spatula to weigh the desired amount onto a

weigh boat.

Transfer the solid to the reaction vessel.

Tap the weigh boat to ensure maximum transfer and minimize residual dust.

Cleanup:

Clean the spatula and work surface.

Dispose of the weigh boat and any contaminated wipes in the designated solid hazardous

waste container.

P362: Take off contaminated clothing and wash before reuse.[5]

SOP: In Case of Exposure

Skin Contact (P302+P352): IF ON SKIN: Wash with plenty of soap and water.[3]

Eye Contact (P305+P351+P338): IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

Inhalation (P304+P340): IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[5]

Ingestion (P301+P312): IF SWALLOWED: Call a POISON CENTER or doctor/physician if

you feel unwell.[3]
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Stability and Reactivity
Reactivity: No information available on hazardous reactions under normal processing.[4]

Chemical Stability: Stable under recommended storage conditions, but noted to be air-

sensitive.[3]

Conditions to Avoid: Excess heat, dust formation, and exposure to air.[3][4]

Incompatible Materials: Strong oxidizing agents.[3][4]

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO₂),

Nitrogen oxides (NOx).[4]

Visual Workflow
The following diagram illustrates a logical workflow for responding to a chemical spill, a critical

protocol when handling (2-Amino-3-methylphenyl)methanol.
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Chemical Spill Occurs

Assess Situation
(Size, Location, Hazard)

Is Spill Minor & Controllable?

Evacuate Immediate Area
Alert Supervisor & EHS

No

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Yes

End of Procedure

Contain Spill
(Use Absorbent Material)

Clean & Neutralize Area

Package & Label Waste
For Hazardous Disposal

Complete Spill Report

Click to download full resolution via product page

Caption: Emergency response workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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